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Compound of Interest

Compound Name: 7-Chloro-2-methylquinolin-4-ol

CAS No.: 15644-88-9

Cat. No.: B3024622

Get Quote

Executive Summary & Scaffold Analysis
7-Chloro-2-methylquinolin-4-ol (CAS: 40985-61-3) represents a critical pharmacophore in the

quinoline family. Unlike its non-methylated counterpart (the precursor to Chloroquine), the C2-

methyl group introduces steric bulk and lipophilicity changes that influence metabolic stability

and receptor binding affinity.

This scaffold exhibits "privileged structure" status, capable of binding to multiple biological

targets—primarily acting as an intercalator in DNA/RNA synthesis inhibition

(anticancer/antimicrobial) and a heme polymerase inhibitor (antimalarial).[2]

Key Physicochemical Properties
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Property Value (Approx.) Significance

Molecular Formula C₁₀H₈ClNO Core scaffold composition

Molecular Weight 193.63 g/mol
Fragment-based drug design

(FBDD) friendly

ClogP ~2.5 Good membrane permeability

H-Bond Donors 1 (4-OH tautomer)
Interaction with receptor active

sites

Tautomerism 4-hydroxy ⇌ 4-quinolone
Dictates reactivity (O-alkylation

vs. N-alkylation)

Synthetic Architecture
The synthesis of the parent scaffold and its conversion into functional derivatives relies on

controlling the tautomeric equilibrium and exploiting the reactivity of the C4 and C3 positions.

Core Scaffold Synthesis (Conrad-Limpach Protocol)
The most robust route to the 2-methyl derivative is the Conrad-Limpach synthesis, utilizing m-

chloroaniline and ethyl acetoacetate.

Mechanism:

Condensation: Formation of β-anilinocrotonate (kinetic product).

Cyclization: High-temperature thermal cyclization (250°C) favors the thermodynamic 4-

hydroxyquinoline product.

Functionalization Logic (DOT Diagram)
The following diagram illustrates the divergence points for creating key derivative classes.
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Caption: Divergent synthesis pathways from the 7-Chloro-2-methylquinolin-4-ol core. C3 is

reactive to electrophiles (Mannich), while C4 is activated for nucleophilic substitution via the

chloro-intermediate.

Derivative Classes & Biological Applications[1][3][4]
[5][6][7][8][9][10][11]
C3-Mannich Bases
The C3 position of the quinolone tautomer is electron-rich (enaminone system). Reaction with

formaldehyde and secondary amines yields Mannich bases.[3]

Target: Plasmodium falciparum, Cancer cell lines (HeLa, MCF-7).

Mechanism: The basic side chain enhances accumulation in the acidic food vacuole of the

parasite or lysosomes of cancer cells.

Key Reactants: Morpholine, piperidine, N-methylpiperazine.

4-Aminoquinoline Derivatives (via 4,7-Dichloro
intermediate)
This is the most commercially relevant class. The 4-OH is converted to 4-Cl, which is a good

leaving group for SNAr reactions.

Target: DNA intercalation, Inhibition of Hemozoin formation.
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Notable Analog: Derivatives of Amodiaquine often utilize the 7-chloro-quinolin-4-amine motif.

[3][4]

Hybridization: Coupling with benzimidazoles or chalcones at the C4-amino tail creates "dual-

action" hybrids that overcome drug resistance.

Schiff Bases and Hydrazones
Reaction of 4-hydrazino-7-chloro-2-methylquinoline (derived from the 4-chloro intermediate)

with aromatic aldehydes.

Activity: Potent antifungal (Candida spp.) and antibacterial agents.[5]

Mechanism: Chelation of metal ions essential for microbial enzyme function.

Detailed Experimental Protocols
Note: All chemical manipulations must be performed in a fume hood with appropriate PPE.

Protocol A: Synthesis of 7-Chloro-2-methylquinolin-4-ol
Objective: Create the parent scaffold.

Reagents:m-Chloroaniline (0.1 mol), Ethyl acetoacetate (0.1 mol), Benzene (or Toluene),

Glacial Acetic Acid (cat.).

Step 1 (Enamine Formation):

Mix amine and ester in benzene with a catalytic amount of acetic acid.

Reflux using a Dean-Stark trap to remove water azeotropically.

Monitor TLC until starting material disappears. Evaporate solvent to yield ethyl β-(m-

chloroanilino)crotonate (oil).

Step 2 (Cyclization):

Heat diphenyl ether (Dowtherm A) to boiling (~250°C).
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Add the crotonate oil dropwise to the boiling solvent (Critical: Rapid addition maintains

high temp for cyclization vs polymerization).

Reflux for 30-60 mins.

Cool to RT. The product precipitates.[6]

Filter, wash with hexane/petroleum ether to remove diphenyl ether.

Yield: ~60-70%.[6] MP: >280°C.

Protocol B: Activation to 4,7-Dichloro-2-methylquinoline
Objective: Convert the unreactive OH group to a reactive Cl group.

Reagents: 7-Chloro-2-methylquinolin-4-ol (10 mmol), POCl₃ (Phosphorus Oxychloride, 50

mmol).

Procedure:

Place starting material in a round-bottom flask.

Add POCl₃ slowly (Exothermic!).

Reflux at 100-110°C for 2-4 hours. The solid will dissolve, turning the solution

yellow/brown.

Quenching (Critical Safety): Cool mixture. Pour slowly onto crushed ice with vigorous

stirring.

Neutralize with NH₄OH or NaOH solution to pH ~8-9.

Extract precipitate with Chloroform or DCM.

Dry over Na₂SO₄ and evaporate.

Validation: TLC (Hexane:EtOAc 8:2). Product is less polar than starting material.
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Protocol C: Synthesis of C4-Amino Derivative (General
SNAr)
Objective: Attach a pharmacophore (e.g., 4-aminophenol) to the C4 position.

Reagents: 4,7-Dichloro-2-methylquinoline (1 eq), Primary Amine (1.1 eq), Ethanol or DMF,

catalytic HCl.

Procedure:

Dissolve the dichloro-quinoline in Ethanol.

Add the amine.[1][7][3][6]

Add 2-3 drops of conc. HCl (catalyst to protonate the ring nitrogen, activating C4).

Reflux for 4-12 hours.

Cool.[6] The product often precipitates as the hydrochloride salt.

Filter and recrystallize from Ethanol/Water.

Quantitative Data Summary (SAR Insights)
The following table summarizes the Structure-Activity Relationship (SAR) trends for derivatives

of this scaffold based on recent literature.
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Derivative
Class

Substitution
Site

Primary
Activity

IC50 / MIC
Range

Key Insight

Parent Scaffold N/A
Weak

Antibacterial
> 100 µg/mL

Requires

functionalization

for potency.

4-Amino-alkyl C4 Antimalarial 10 - 50 nM

Basic side chain

is critical for

vacuole

accumulation.

Mannich Bases C3
Anticancer

(HeLa)
1 - 10 µM

Secondary

amines

(morpholine)

reduce toxicity vs

primary amines.

Hydrazones C4 Antifungal 0.5 - 4 µg/mL

Electron-

withdrawing

groups on the

hydrazone

phenyl ring

increase

potency.

Benzimidazole

Hybrids
C4 (Linker) Anti-Leukemic < 1 µM

Dual inhibition of

Tubulin and DNA

synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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